Cas no 651734-53-1 (Benzenemethanamine, N-(2,6-difluoro-3,5-dimethoxyphenyl)-)

• Product Name: Benzenemethanamine, N-(2,6-difluoro-3,5-dimethoxyphenyl)-
• CAS No: 651734-53-1
• MF: C₁₅H₁₅F₂NO₂
• MW: 279.28191113472
• MDL: MFCD27998028
• CID: 403805
• PubChem ID: 18444842
• Update Time: 2025-05-21

Benzenemethanamine, N-(2,6-difluoro-3,5-dimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, N-(2,6-difluoro-3,5-dimethoxyphenyl)-
• N-Benzyl-2,6-difluoro-3,5-dimethoxyaniline
• SCHEMBL4395695
• MFCD27998028
• 651734-53-1
• SY272250
• CWDDYYUNWFYEGS-UHFFFAOYSA-N
• A867727
• DTXSID40593840

• MDL： MFCD27998028
• Inchi： 1S/C15H15F2NO2/c1-19-11-8-12(20-2)14(17)15(13(11)16)18-9-10-6-4-3-5-7-10/h3-8,18H,9H2,1-2H3
• InChI Key： CWDDYYUNWFYEGS-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1NCC1C=CC=CC=1)F)OC)OC

Computed Properties

• Exact Mass: 279.10715
• Monoisotopic Mass: 279.10708505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• PSA: 30.49

Additional information on Benzenemethanamine, N-(2,6-difluoro-3,5-dimethoxyphenyl)-

Benzenemethanamine, N-(2,6-difluoro-3,5-dimethoxyphenyl)- (CAS No. 651734-53-1)

The compound Benzenemethanamine, N-(2,6-difluoro-3,5-dimethoxyphenyl)-, also identified by the CAS number 651734-53-1, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzene ring substituted with fluoro and methoxy groups, as well as an amine functional group. The combination of these substituents imparts distinctive chemical properties that make it valuable for research and development purposes.

Recent studies have highlighted the potential of Benzenemethanamine, N-(2,6-difluoro-3,5-dimethoxyphenyl)- in drug discovery and material science. Its structure allows for versatile reactivity, enabling it to participate in a wide range of chemical reactions. For instance, the amine group can act as a nucleophile in substitution reactions, while the electron-withdrawing fluoro and methoxy groups can influence the electronic properties of the molecule, making it suitable for applications in catalysis and polymer synthesis.

In terms of synthesis, the compound is typically prepared through a multi-step process involving aromatic substitution and amine alkylation. The use of advanced synthetic techniques has improved the yield and purity of this compound, making it more accessible for large-scale production. Researchers have also explored green chemistry approaches to synthesize Benzenemethanamine, N-(2,6-difluoro-3,5-dimethoxyphenyl)-, reducing environmental impact while maintaining high-quality standards.

The pharmacological properties of this compound have been extensively studied. It has shown promise as a precursor for bioactive molecules with potential therapeutic applications. For example, its ability to modulate enzyme activity makes it a candidate for drug design targeting metabolic disorders. Additionally, its role in medicinal chemistry has been underscored by recent findings that highlight its potential as an intermediate in the synthesis of complex pharmaceutical agents.

In conclusion, Benzenemethanamine, N-(2,6-difluoro-3,5-dimethoxyphenyl)- (CAS No. 651734-53-1) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool in both academic research and industrial development. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.